Cas no 2174001-27-3 (rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine)

• Product Name: rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine
• CAS No: 2174001-27-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5774811
• PubChem ID: 124383528
• Update Time: 2023-11-25

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1588069
• 2174001-27-3
• rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
• rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine

• Inchi： 1S/C7H13NO2/c1-2-8-5-7-6(1)9-3-4-10-7/h6-8H,1-5H2/t6-,7-/m0/s1
• InChI Key： ILUCEYQSSPPTTB-BQBZGAKWSA-N
• SMILES： O1CCO[C@H]2CNCC[C@H]12

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes